Cas no 2092454-28-7 (3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl-)

3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl-, is a brominated and alkylated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the ethyl and methyl substituents on the diamine backbone, enhance its reactivity and selectivity in synthetic pathways. The bromine atom at the 7-position offers a versatile handle for further functionalization via cross-coupling or nucleophilic substitution reactions. This compound is particularly valuable as an intermediate in the development of bioactive molecules, owing to its stability and compatibility with diverse reaction conditions. Its well-defined purity and consistent performance make it suitable for high-precision applications in medicinal chemistry and material science.
3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl- structure
2092454-28-7 structure
Product Name:3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl-
CAS No:2092454-28-7
MF:C12H14BrN3
MW:280.16366147995
CID:5267215
Update Time:2025-10-25

3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl-
    • Inchi: 1S/C12H14BrN3/c1-3-15-12-8-4-5-9(13)7(2)11(8)16-6-10(12)14/h4-6H,3,14H2,1-2H3,(H,15,16)
    • InChI Key: LLUPRMBZFIFZSD-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C(Br)C=2C)C(NCC)=C(N)C=1

3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-361978-1.0g
7-bromo-N4-ethyl-8-methylquinoline-3,4-diamine
2092454-28-7
1.0g
$0.0 2023-03-07

Additional information on 3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl-

Comprehensive Overview of 3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl- (CAS No. 2092454-28-7)

The compound 3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl- (CAS No. 2092454-28-7) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. With its unique brominated and alkylated structure, this molecule serves as a critical intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and organic electronics, aligning with current trends in precision medicine and sustainable chemistry.

One of the key features of 3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl- is its structural versatility. The presence of a bromo substituent at the 7-position and an ethyl group at the N4-position enhances its reactivity, making it a valuable building block for heterocyclic chemistry. This aligns with the growing demand for tailored molecular scaffolds in high-throughput screening and fragment-based drug design, topics frequently searched in academic and industrial databases.

In the context of green chemistry, this compound has been explored for its potential in metal-free catalysis and biodegradable materials. Recent studies highlight its role in photocatalytic reactions, a hot topic in renewable energy research. Users often search for "quinoline derivatives in catalysis" or "brominated heterocycles applications", reflecting the compound's relevance to cutting-edge scientific inquiries.

The synthetic pathways for 3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl- often involve palladium-catalyzed cross-coupling or microwave-assisted synthesis, methods frequently discussed in organic chemistry forums. Its purification and characterization typically employ HPLC and NMR spectroscopy, techniques central to quality control in pharmaceutical manufacturing—a recurring theme in industry-focused searches.

From a commercial perspective, the compound's patent landscape reveals its utility in anticancer agent development and neurological disorder treatments. These applications resonate with trending searches like "quinoline-based therapeutics" and "small molecule inhibitors". Its stability under physiological conditions further bolsters its appeal for in vivo studies, a priority area in translational research.

In summary, 3,4-Quinolinediamine, 7-bromo-N4-ethyl-8-methyl- exemplifies the convergence of structural innovation and multidisciplinary utility. Its alignment with emerging technologies like AI-driven molecular design and automated synthesis platforms ensures its continued relevance in both academic and industrial settings, addressing the persistent demand for high-performance chemical entities.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd